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Introduction to Post-Training Quantization

In the era of large-scale neural networks, particularly in fields like drug discovery and scientific
research where model complexity is ever-increasing, deploying these models efficiently
presents a significant challenge. Post-Training Quantization (PTQ) has emerged as a critical
optimization technique to reduce the computational and memory demands of these models
without the need for costly retraining.[1][2] PTQ converts the high-precision floating-point
parameters (typically 32-bit) of a trained model to lower-precision data types, such as 8-bit
integers (INT8) or even 4-bit integers (INT4).[3] This reduction in precision leads to a smaller
memory footprint, faster inference speeds, and lower power consumption, making it feasible to
deploy large models on resource-constrained environments.[3]

The Core Principles of Fine-grained Quantization

While basic PTQ applies a uniform quantization scale to an entire tensor (per-tensor
guantization), this "coarse-grained" approach can lead to significant accuracy degradation,
especially for models with diverse weight distributions.[4] Fine-grained quantization addresses
this limitation by applying quantization parameters at a more granular level. This approach
recognizes that different parts of a neural network have varying sensitivities to quantization.[5]

The primary granularities in fine-grained quantization include:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15621169?utm_src=pdf-interest
https://www.jshapira.com/jekyll/update/2023/09/18/llm-quantization.html
https://arxiv.org/abs/2504.19746
https://developer.nvidia.com/blog/optimizing-llms-for-performance-and-accuracy-with-post-training-quantization/
https://developer.nvidia.com/blog/optimizing-llms-for-performance-and-accuracy-with-post-training-quantization/
https://apxml.com/courses/quantized-llm-deployment/chapter-3-performance-evaluation-quantized-llms/metrics-quantized-model-evaluation
https://arxiv.org/html/2504.19746v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Per-channel quantization: This method applies a unique scaling factor for each channel in a
convolutional layer's weight tensor.[6] It is a widely supported and effective technique for
preserving accuracy in convolutional neural networks.[7]

o Group-wise/Block-wise quantization: Here, the tensor is divided into smaller blocks or
groups, and a separate scaling factor is applied to each. This is particularly effective for
guantizing large language models (LLMSs) to very low bit-widths (e.g., 4-bit), as it can better
handle the presence of outlier values within the weights.[8][9][10]

Fine-grained quantization often employs a mixed-precision strategy, where different layers or
even different parts of a single layer are quantized to different bit-widths based on their
sensitivity.[5][11][12] More sensitive components might be kept at a higher precision (e.g., 8-bit
or even 16-bit floating-point), while less sensitive parts can be aggressively quantized to lower
bit-widths (e.g., 4-bit or 3-bit).[5][13] This selective application of quantization strength allows
for a better trade-off between model compression and accuracy.

Logical Flow of Fine-grained Post-Training
Quantization

The general workflow for applying fine-grained post-training quantization involves several key
steps. The following diagram illustrates this process, from analyzing the pre-trained model to
deploying the optimized version.
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Caption: A generalized workflow for fine-grained post-training quantization.
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Key Methodologies in Fine-grained Post-Training
Quantization

Several advanced methodologies have been developed to implement fine-grained PTQ
effectively. These methods often introduce novel techniques to mitigate the accuracy loss
associated with aggressive quantization.

FPTQ: Fine-grained Post-Training Quantization

FPTQ is a method that enables W4A8 quantization (4-bit weights and 8-bit activations) for large
language models.[11][14][15] A key challenge in W4A8 quantization is the performance
degradation that can occur. FPTQ addresses this by employing layer-wise activation
guantization strategies, including a novel logarithmic equalization technique for layers that are
difficult to quantize, combined with fine-grained weight quantization.[14][16][17] This approach
avoids the need for fine-tuning after quantization.[11][14]

The decision-making process within FPTQ for handling activations is illustrated below:

For each layer's activation:

Analyze Activation Range (v)
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Caption: FPTQ's layer-wise activation quantization decision logic.
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Dual Grained Quantization (DGQ)

DGQ is another novel ABW4 quantization scheme for LLMs that aims to balance performance
and inference speed.[9][18] It addresses a key drawback of fine-grained quantization: the
disruption of continuous integer matrix multiplication, which can lead to inefficient inference.[9]
DGQ dequantizes the fine-grained INT4 weights into a coarse-grained INT8 representation to
perform matrix multiplication using efficient INT8 kernels.[9][18][19] The method also includes a
two-phase grid search algorithm to determine the optimal fine-grained and coarse-grained
quantization scales and a percentile clipping mechanism to handle activation outliers.[9][18]

The core workflow of DGQ is as follows:

Quantization Phase

Fine-grained (Group-wise)
INT4 Weight Quantization

Inference Phase

Dequantize to Coarse-grained
INT8 Representation

Perform Matrix Multiplication
with INT8 Kernels

Click to download full resolution via product page

Caption: The dual-grained quantization and inference process of DGQ.

FGMP: Fine-Grained Mixed-Precision Quantization

FGMP is a hardware-software co-design methodology for mixed-precision PTQ.[20] It aims to
maintain high accuracy by quantizing the majority of weights and activations to a lower
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precision while keeping more sensitive parts at a higher precision.[16][20] A key innovation in
FGMP is a policy that uses Fisher information to weight the perturbation of each value, thereby
identifying which blocks of weights and activations should be kept in higher precision to
minimize the impact on the model's loss.[20] FGMP also introduces a sensitivity-weighted
clipping approach for the blocks that are quantized to lower precision.[20]

FineQ: Software-Hardware Co-Design for Low-Bit
Quantization

FineQ is another software-hardware co-design approach that focuses on low-bit, fine-grained
mixed-precision quantization.[5] It partitions weights into very fine-grained clusters and
considers the distribution of outliers within these clusters to strike a balance between model
accuracy and memory overhead.[5] A notable feature of FineQ is its outlier protection
mechanism, which uses 3 bits to represent outliers within a cluster.[5] The hardware
component of FineQ is an accelerator that uses temporal coding to efficiently support the
quantization algorithm.[5]

Experimental Protocols and Data Presentation

The effectiveness of fine-grained PTQ methods is typically evaluated on large language models
using standard academic benchmarks.

Experimental Setup

e Models: The experiments often utilize a range of open-source large language models from
families like LLaMA, BLOOM, and OPT of varying sizes (e.g., 7B, 13B, 70B parameters).[21]
[22]

o Datasets: For performance evaluation, standard datasets are used. Perplexity, a measure of
how well a probability model predicts a sample, is often calculated on datasets like WikiText-
2 and C4.[23][24] Zero-shot performance on various downstream tasks is also a common
evaluation metric.[8]

o Calibration: A small, representative dataset is used to calibrate the quantization parameters
(scales and zero-points). This calibration set typically consists of a few hundred to a
thousand samples.
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o Evaluation Metrics:

o

Perplexity (PPL): Lower perplexity indicates better model performance.

[¢]

Zero-shot Task Accuracy: The accuracy of the quantized model on various downstream
tasks without any task-specific fine-tuning.

[¢]

Memory Footprint: The reduction in model size after quantization.

[¢]

Inference Speedup: The improvement in inference latency and throughput.[4]

[e]

Energy Efficiency: The reduction in energy consumption during inference.[7]

Quantitative Data Summary

The following tables summarize the performance of different fine-grained PTQ methods on
various models and datasets as reported in the literature.

Table 1: Perplexity on WikiText-2 for LLaMA Models

o L ] Perplexity
Original Quantizatio  Average Quantized .
Model o Degradatio
FP16 PPL n Method Bit-width PPL
n
<1%
FGMP
LLaMA-2-7B - - degradation <1% vs FP8
(NVFP4/FP8)
vs FP8
LLaMA-2-7B 541 FineQ 2.33 5.89 0.48
LLaMA-2-13B  4.88 FineQ 2.33 5.34 0.46
LLaMA-2-70B  3.53 GGUF (4-bit) 4 3.61 0.08

Note: Direct comparison between methods can be challenging due to variations in
experimental setups. The data is aggregated from multiple sources.[20][22][25]

Table 2: Performance of DGQ on LLaMA-2-7B
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Metric A16W16 (Baseline) Al16W4 DGQ (A8W4)
Perplexity (WikiText-2) 5.41 - ~5.71

Memory Reduction 1x - 1.12x vs A16W4
Speedup 1x - 3.24x vs A16W4

Source: Data synthesized from the DGQ papers.[9][18][19]

Table 3: FineQ Performance on C4 Dataset

. FineQ (2.33-bit) Perplexity
Model Original FP16 PPL .
PPL Degradation
LLaMA-2-7B 7.92 8.35 0.43
LLaMA-2-13B 7.18 7.59 0.41

Source: Data from the FineQ paper.[25]

Conclusion

Fine-grained post-training quantization represents a significant advancement in the efficient
deployment of large-scale neural networks. By moving beyond coarse, per-tensor quantization
and adopting more granular strategies like per-channel, group-wise, and mixed-precision
quantization, researchers and practitioners can achieve substantial reductions in model size,
memory bandwidth, and power consumption with minimal degradation in model accuracy.
Methodologies such as FPTQ, DGQ, FGMP, and FineQ demonstrate the ongoing innovation in
this field, pushing the boundaries of what is possible with low-bit quantization. For
professionals in computationally intensive domains like drug development, leveraging these
techniques can unlock the potential of state-of-the-art models in resource-constrained
environments, accelerating research and discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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